Cas no 2103600-91-3 (5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid)

• Product Name: 5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid
• CAS No: 2103600-91-3
• MF: C₆H₈N₄O₂
• MW: 168.1533203125
• MDL: MFCD31421065
• CID: 5239793
• PubChem ID: 132323944
• Update Time: 2025-05-30

5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyrazine-6-carboxylic acid, 5,6,7,8-tetrahydro-
• 5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid

• MDL： MFCD31421065
• Inchi： 1S/C6H8N4O2/c11-6(12)4-2-10-3-8-9-5(10)1-7-4/h3-4,7H,1-2H2,(H,11,12)
• InChI Key： XMEPPMOAOUWOBU-UHFFFAOYSA-N
• SMILES： C12=NN=CN1CC(C(O)=O)NC2

Additional information on 5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid

Introduction to 5H,6H,7H,8H-1,2,4triazolo[4,3-apyrazine]-6-carboxylic acid (CAS No. 2103600-91-3)

5H,6H,7H,8H-1,2,4triazolo[4,3-apyrazine]-6-carboxylic acid, identified by the chemical compound code CAS No. 2103600-91-3, is a structurally intricate heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the triazoloapyrazine class of molecules, which are known for their diverse biological activities and potential applications in drug development. The unique arrangement of nitrogen atoms in its core structure imparts distinctive electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The 1,2,4-triazolo[4,3-apyrazine] moiety is a key pharmacophore in 5H,6H,7H,8H-1,2,4triazolo[4,3-apyrazine]-6-carboxylic acid, contributing to its interaction with biological targets. This scaffold has been extensively studied for its potential in modulating various cellular pathways, including those involved in inflammation, infection, and cancer. Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how these triazoloapyrazine derivatives interact with proteins and enzymes, providing insights into their mechanism of action.

In recent years, 5H,6H,7H,8H-1,2,4triazolo[4,3-apyrazine]-6-carboxylic acid has been explored as a lead compound in the development of new antimicrobial agents. The rise of antibiotic-resistant pathogens has underscored the need for innovative therapeutic strategies. Studies have demonstrated that derivatives of this compound exhibit promising activity against Gram-positive and Gram-negative bacteria. The carboxylic acid group at the 6-position of the molecule plays a crucial role in its antimicrobial properties by facilitating hydrogen bonding interactions with bacterial cell wall components.

Furthermore, the 5H,6H,7H,8H-1,2,4triazolo[4,3-apyrazine]-6-carboxylic acid scaffold has shown potential in addressing neurological disorders. Research indicates that certain derivatives of this compound can modulate neurotransmitter receptors and ion channels involved in conditions such as epilepsy and neurodegenerative diseases. The ability of these molecules to cross the blood-brain barrier makes them particularly attractive for developing treatments targeting central nervous system disorders. Preclinical studies have revealed that specific analogs of this compound exhibit anticonvulsant effects without significant side effects at therapeutic doses.

The synthesis of 5H,6H,7H,8H-1,2,4triazolo[4,3-apyrazine]-6-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process. For instance，catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been utilized to construct the triazoloapyrazine core efficiently. These methods not only improve the scalability of production but also minimize environmental impact by reducing waste generation.

The pharmacokinetic properties of 5H,6,7,8.-1,2,4-triazoio[,4,,3--apyrarznein]-6--karboksylic acid are another critical aspect being investigated. In vitro and in vivo studies have provided valuable data on its absorption、distribution、metabolism，and excretion (ADME) profiles。The compound exhibits moderate solubility in water，which facilitates its formulation into various pharmaceutical dosage forms。Metabolic studies suggest that it is primarily metabolized by cytochrome P450 enzymes，with glucuronidation being a major pathway。

Recent research has also highlighted the potential of 5,6,7,8--1、, 2、, 4-triazoio[, 4、, 3--apyrarznein]-6--karboksylic acid as a tool for studying enzyme inhibition。Its structural features allow it to interact with specific enzymatic targets，making it useful for developing inhibitors or activators for therapeutic purposes。For example，studies have shown that certain derivatives can inhibit enzymes involved in inflammatory pathways，such as COX--2 (cyclooxygenase--2)。

The future prospects of 5,6,7,8--1、, 2、, 4-triazoio[, 4、, 3--apyrarznein]-6--karboksylic acid are promising，with ongoing research aimed at expanding its applications。Investigators are exploring its potential use in combination therapies，where it could synergize with other drugs to enhance therapeutic efficacy。Additionally，the development of novel synthetic routes could further streamline its production，making it more accessible for industrial applications。

In conclusion，the exploration of 5H,6H、, 7H、, 8H--1、, 2、, 4-triazoio[, 4、, 3--apyrarznein]-6--karboksylic acid represents an exciting frontier in medicinal chemistry。Its unique structural features and diverse biological activities make it a compelling candidate for developing new drugs targeting various diseases。As research continues to uncover new insights into its mechanisms and applications，this compound is poised to play a significant role in advancing therapeutic strategies across multiple medical disciplines。